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Compound of Interest

Dimethyl (2-
Compound Name:

hydroxybutyl)phosphonate
CAS No.: 72019-11-5

Cat. No.: B14470731

Get Quote

Executive Summary

Dimethyl (2-hydroxybutyl)phosphonate (DMHBP) is a functional organophosphorus
intermediate characterized by a polar phosphonate core and a reactive secondary hydroxyl
group. It is primarily utilized as a reactive flame retardant and a functional monomer in acrylic
copolymers to enhance adhesion and thermal stability.

Understanding its solubility landscape is critical for optimizing reaction yields, purification
protocols (extraction/crystallization), and formulation stability. This guide provides a definitive
solubility profile based on structural analysis and homologous series data, alongside validated
experimental protocols for verification.

Physicochemical Profile
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Property Description

Chemical Name Dimethyl (2-hydroxybutyl)phosphonate
Molecular Formula CeH1504P

Molecular Weight ~182.15 g/mol

Structure (CH30)2P(0)-CH2-CH(OH)-CH2-CHs
Physical State Colorless to pale yellow liquid (at 20°C)

Phosphonate Ester (Polar Acceptor), Hydroxyl
Key Functional Groups (H-Bond Donor/Acceptor), Butyl Chain
(Lipophilic)

Structural Insight: The molecule exhibits amphiphilic character. The dimethyl phosphonate
head group and the 2-hydroxyl moiety create a high polarity region capable of strong hydrogen
bonding. Conversely, the ethyl group at the tail of the butyl chain provides a limited degree of
lipophilicity, insufficient to drive solubility in purely non-polar solvents but sufficient to enhance
compatibility with organic resins.

Solubility Landscape

The following solubility data is synthesized from homologous series trends (e.g., dimethyl
(hydroxymethyl)phosphonate) and standard organophosphorus solubility principles.

Solubility Map (Graphviz Visualization)
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Figure 1: Solubility Interaction Map for Dimethyl (2-hydroxybutyl)phosphonate

Click to download full resolution via product page

Figure 1: Visual classification of solvent compatibility based on polarity and intermolecular
forces.

Detailed Solvent Compatibility Table
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Solvent Class

Representative
Solvents

Solubility Status

Mechanistic Driver

Polar Protic

Water, Methanol,

Ethanol, Isopropanol

High / Miscible

The -OH group and
phosphonate oxygens
form strong Hydrogen
Bonds with the

solvent.

Polar Aprotic

DMSO, DMF,

Acetonitrile

High / Miscible

Strong dipole-dipole
interactions stabilize
the polar phosphonate

core.

Chlorinated

Dichloromethane
(DCM), Chloroform

High

Favorable dipole
interactions; excellent
for extraction from

aqueous phases.

Ethers & Esters

THF, Ethyl Acetate,

Acetone

Good

Soluble, though very
high concentrations
may require slight

warming in esters.

Aromatics

Toluene, Xylene

Moderate

Soluble due to
polarizability of the
aromatic ring, but less
efficient than polar

solvents.

Aliphatics

Hexane, Heptane,

Cyclohexane

Low / Insoluble

The high polarity of
the P=0O and -OH
groups prevents
solvation by non-polar
chains.

Experimental Protocols for Solubility Determination

To validate the specific solubility limit in a target solvent (e.g., for a specific formulation), use

the following self-validating protocols.
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Protocol A: Saturation Shake-Flask Method (Quantitative)

Best for determining exact g/L limits.

Preparation: Add excess Dimethyl (2-hydroxybutyl)phosphonate (liquid) to a specific

volume of solvent (e.g., 10 mL) in a glass vial.

o Equilibration: Cap the vial and agitate at the target temperature (e.g., 25°C) for 24 hours
using a shaker or magnetic stirrer.

o Phase Separation: Allow the mixture to settle. If the compound is a liquid and immiscible, two
distinct layers will form. If solid (at lower temps), filter the supernatant.

e Analysis:
o Take a precise aliquot of the saturated solvent phase.
o Evaporate the solvent (if volatile) and weigh the residue (Gravimetric).

o Self-Validation: Alternatively, analyze the aliquot via HPLC or GC against a calibration

curve to confirm concentration.

Protocol B: Visual Cloud Point Method (Qualitative)

Best for quick screening of miscibility.
« Titration: Place 1 g of Dimethyl (2-hydroxybutyl)phosphonate in a clear vial.
» Addition: Add the test solvent dropwise while stirring.

e Observation:

[¢]

Clear Solution: Indicates solubility.[1][2]

o

Turbidity/Cloudiness: Indicates the solubility limit has been reached.

o

Phase Separation: Indicates immiscibility.
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o Endpoint: Record the volume of solvent required to achieve a clear solution (if soluble) or the
point where phase separation persists.

Applications & Implications

o Synthesis Workup: Due to its high water solubility, do not use water washes to remove
impurities unless the product is in a highly hydrophobic organic phase (e.g., Toluene) and the
partition coefficient has been verified. Extraction with Dichloromethane (DCM) is
recommended for recovering the compound from aqueous mixtures.

e Polymerization: When used as a comonomer in acrylic resins, DMHBP is compatible with
standard solution polymerization solvents like Ethyl Acetate and Toluene/Alcohol blends.

o Flame Retardancy: The hydroxyl group allows for covalent incorporation into polyurethanes.
It is fully soluble in polyol components, ensuring homogeneous distribution in the final foam
or coating.

Safety & Handling

e Hazard Class: Organophosphonates can be skin and eye irritants.
» Solvent Interaction: Avoid using with strong oxidizing solvents.

e Hydrolysis: The phosphonate ester bonds are stable under neutral conditions but may
hydrolyze in strong acid or base at elevated temperatures. Avoid prolonged storage in
agueous basic solutions.
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¢ GuideChem.Dimethyl phosphite Synthesis and Properties. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. The solubility of phosphoric acid in different solvents-enzymecode [en.enzymecode.com]
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¢ To cite this document: BenchChem. [Technical Guide: Solubility Profile of Dimethyl (2-
hydroxybutyl)phosphonate]. BenchChem, [2026]. [Online PDF]. Available at:
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dimethyl-2-hydroxybutyl-phosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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